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Compound of Interest

Compound Name:
Adenine monohydrochloride

hemihydrate

Cat. No.: B8113033 Get Quote

For researchers, scientists, and drug development professionals, this document provides a

detailed protocol for the preparation, storage, and handling of adenine monohydrochloride
hemihydrate stock solutions.

Adenine, a fundamental component of nucleic acids and a key molecule in cellular metabolism,

is frequently utilized in various biological research applications. Its salt form, adenine
monohydrochloride hemihydrate, offers improved solubility in aqueous solutions compared

to the free base. This protocol outlines the necessary steps to prepare a stable and accurate

stock solution for experimental use.

Physicochemical Data and Solubility
A summary of the key quantitative data for adenine monohydrochloride hemihydrate is

presented in the table below for easy reference.
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Property Value Reference(s)

Molecular Formula C₅H₅N₅·HCl·½H₂O [1][2]

Molecular Weight 189.6 g/mol [1][3]

Appearance
White to off-white

powder/crystalline solid
[3]

Solubility in DMSO 8.33 mg/mL (43.93 mM) [4]

Solubility in Water
50 mg/mL in warm water (for

hydrochloride hydrate)

Storage of Powder Room temperature [4]

Storage of Stock Solution
-20°C for 1 month or -80°C for

up to 6 months
[4]

Experimental Protocol: Preparation of a 10 mM
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of adenine
monohydrochloride hemihydrate in dimethyl sulfoxide (DMSO).

Materials
Adenine monohydrochloride hemihydrate (MW: 189.6 g/mol )

Anhydrous/high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Spatula

Vortex mixer

Water bath or heat block (optional)
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Sonicator (optional)

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Procedure
Pre-dissolution Preparation:

Ensure all glassware and equipment are clean and dry.

It is recommended to use freshly opened, anhydrous DMSO as hygroscopic DMSO can

negatively impact solubility.[4]

Bring the adenine monohydrochloride hemihydrate powder and DMSO to room

temperature before use.

Weighing the Compound:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh 1.896 mg of adenine monohydrochloride hemihydrate into the tube.

Dissolution:

Add 1 mL of DMSO to the tube containing the adenine monohydrochloride
hemihydrate.

Vortex the solution thoroughly for 1-2 minutes to aid dissolution.

If the compound does not fully dissolve, the following steps can be taken:

Sonication: Place the tube in a sonicator bath for 5-10 minutes.[5]

Warming: Gently warm the solution to 60°C in a water bath or on a heat block with

intermittent vortexing until the solid is completely dissolved.[4]

Final Checks and Storage:

Visually inspect the solution to ensure it is clear and free of any particulate matter.
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Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw

cycles.

Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term

storage (up to 6 months).[4] When retrieving from storage, allow the vial to equilibrate to

room temperature before opening to prevent condensation.

Experimental Workflow Diagram
The following diagram illustrates the key steps in the preparation of the adenine
monohydrochloride hemihydrate stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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